Cas no 2223040-07-9 (3-Cyclopropylfuran-2-boronic acid pinacol ester)

• Product Name: 3-Cyclopropylfuran-2-boronic acid pinacol ester
• CAS No: 2223040-07-9
• MF: C₁₃H₁₉BO₃
• MW: 234.099164247513
• CID: 5144324
• Update Time: 2025-06-08

3-Cyclopropylfuran-2-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 3-Cyclopropylfuran-2-boronic acid pinacol ester
• 1,3,2-Dioxaborolane, 2-(3-cyclopropyl-2-furanyl)-4,4,5,5-tetramethyl-

• Inchi： 1S/C13H19BO3/c1-12(2)13(3,4)17-14(16-12)11-10(7-8-15-11)9-5-6-9/h7-9H,5-6H2,1-4H3
• InChI Key： LLXLLEULZFYSNA-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1C1=C(C2CC2)C=CO1

Experimental Properties

• Density: 1.07±0.1 g/cm3(Predicted)
• Boiling Point: 306.7±30.0 °C(Predicted)

Additional information on 3-Cyclopropylfuran-2-boronic acid pinacol ester

3-Cyclopropylfuran-2-boronic Acid Pinacol Ester (CAS No. 2223040-07-9)

The compound 3-Cyclopropylfuran-2-boronic Acid Pinacol Ester (CAS No. 2223040-07-9) is a highly specialized organic compound with significant applications in modern organic synthesis and materials science. This compound is a derivative of furan, a heterocyclic aromatic compound, and incorporates a boronic acid group, which is a key functional group in cross-coupling reactions, particularly the Suzuki-Miyaura coupling reaction. The presence of the cyclopropyl group introduces unique electronic and steric properties, making this compound highly versatile in various chemical transformations.

The structure of 3-Cyclopropylfuran-2-boronic Acid Pinacol Ester consists of a furan ring with a cyclopropyl substituent at the 3-position and a boronic acid group at the 2-position, which is protected as its pinacol ester. The pinacol ester is a common protecting group for boronic acids, providing stability during handling and storage while maintaining reactivity for subsequent reactions. This compound is synthesized through a series of carefully designed steps, including the formation of the furan ring, substitution reactions to introduce the cyclopropyl group, and the introduction of the boronic acid moiety.

Recent advancements in organoboron chemistry have highlighted the importance of compounds like 3-Cyclopropylfuran-2-boronic Acid Pinacol Ester in constructing complex molecular architectures. The Suzuki-Miyaura coupling reaction, which involves the coupling of boronic acids with aryl halides in the presence of palladium catalysts, has become a cornerstone in modern organic synthesis. This reaction allows for the construction of biaryl compounds, which are essential components in pharmaceuticals, agrochemicals, and advanced materials.

In addition to its role in cross-coupling reactions, 3-Cyclopropylfuran-2-boronic Acid Pinacol Ester has been explored for its potential in synthesizing bioactive molecules. The cyclopropyl group is known to impart unique biological properties due to its strained ring system, making it an attractive substituent in drug design. Recent studies have demonstrated that compounds incorporating cyclopropane rings exhibit enhanced pharmacokinetic properties and improved bioavailability compared to their non-cyclized counterparts.

The synthesis of 3-Cyclopropylfuran-2-boronic Acid Pinacol Ester involves multiple steps that require precise control over reaction conditions to ensure high yields and purity. The initial step typically involves the preparation of the furan derivative with the desired substituents. This is followed by functionalization at specific positions on the furan ring to introduce the boronic acid group as its pinacol ester. The use of modern catalytic systems and protecting groups has significantly improved the efficiency and scalability of these reactions.

One of the most promising applications of 3-Cyclopropylfuran-2-boronic Acid Pinacol Ester lies in its use as an intermediate in the synthesis of advanced materials for optoelectronic devices. The unique electronic properties imparted by the furan ring and the cyclopropyl substituent make this compound an ideal candidate for constructing conjugated systems with tailored electronic characteristics. Recent research has focused on incorporating such compounds into organic semiconductors for applications such as flexible electronics and photovoltaic devices.

Furthermore, 3-Cyclopropylfuran-2-boronic Acid Pinacol Ester has shown potential in enantioselective synthesis due to its ability to participate in asymmetric catalysis under specific conditions. The development of enantioselective methods for constructing chiral centers is critical in drug discovery, where stereochemistry plays a pivotal role in determining biological activity.

In conclusion, 3-Cyclopropylfuran-2-boronic Acid Pinacol Ester (CAS No. 2223040-07-9) is a versatile compound with wide-ranging applications in organic synthesis, materials science, and drug discovery. Its unique structure and functional groups make it an invaluable tool for constructing complex molecular architectures with tailored properties. As research continues to uncover new applications and synthetic strategies involving this compound, its significance in both academic and industrial settings will undoubtedly grow.